Cas no 1408196-51-9 (2-(5-Methylpyrimidin-2-yl)acetonitrile)

• Product Name: 2-(5-Methylpyrimidin-2-yl)acetonitrile
• CAS No: 1408196-51-9
• MF: C₇H₇N₃
• MW: 133.150580644608
• CID: 4817776
• Update Time: 2025-09-27

2-(5-Methylpyrimidin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylpyrimidin-2-yl)acetonitrile
• 2-Pyrimidineacetonitrile, 5-methyl-
• 2-(5-Methylpyrimidin-2-yl)acetonitrile

• Inchi： 1S/C7H7N3/c1-6-4-9-7(2-3-8)10-5-6/h4-5H,2H2,1H3
• InChI Key： JKAIXVXSUVJHTF-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=NC=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• XLogP3: 0.3
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives